Cas no 2089326-21-4 (Ethyl 4-fluorothieno[2,3-c]pyridine-2-carboxylate)

• Product Name: Ethyl 4-fluorothieno[2,3-c]pyridine-2-carboxylate
• CAS No: 2089326-21-4
• MF: C₁₀H₈FNO₂S
• MW: 225.239424705505
• CID: 5580888
• PubChem ID: 121231816
• Update Time: 2023-08-10

Ethyl 4-fluorothieno[2,3-c]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-fluorothieno[2,3-c]pyridine-2-carboxylate
• Thieno[2,3-c]pyridine-2-carboxylic acid, 4-fluoro-, ethyl ester
• Ethyl4-fluorothieno[2,3-c]pyridine-2-carboxylate
• 2089326-21-4

• Inchi： 1S/C10H8FNO2S/c1-2-14-10(13)8-3-6-7(11)4-12-5-9(6)15-8/h3-5H,2H2,1H3
• InChI Key： XIOHZCBYDRLJST-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=CC2C(=CN=CC1=2)F

Computed Properties

• Exact Mass: 225.02597783g/mol
• Monoisotopic Mass: 225.02597783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.366±0.06 g/cm3(Predicted)
• Boiling Point: 334.1±37.0 °C(Predicted)
• pka: 1.54±0.40(Predicted)